Cas no 2228702-93-8 (1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol)

• Product Name: 1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol
• CAS No: 2228702-93-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6027791
• PubChem ID: 165610698
• Update Time: 2025-10-31

1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol
• EN300-1748447
• 2228702-93-8
• 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol

• Inchi： 1S/C10H13N3O/c11-6-9(14)5-8-7-12-10-3-1-2-4-13(8)10/h1-4,7,9,14H,5-6,11H2
• InChI Key： ZGVNTFQTFKSWFG-UHFFFAOYSA-N
• SMILES： OC(CN)CC1=CN=C2C=CC=CN12

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol

Comprehensive Overview of 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol (CAS No. 2228702-93-8): Properties, Applications, and Research Insights

The compound 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol (CAS No. 2228702-93-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its core structure combines an imidazo[1,2-a]pyridine scaffold with a propanolamine side chain, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for heterocyclic compounds like imidazo[1,2-a]pyridine derivatives has surged due to their broad bioactivity. This compound's amino-propanol moiety enhances its solubility and binding affinity, addressing a common challenge in small-molecule drug design. Its CAS registry number (2228702-93-8) serves as a critical identifier for regulatory documentation and patent applications.

The synthesis of 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and purity, reflecting the growing emphasis on green chemistry in pharmaceutical manufacturing. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity.

From a therapeutic perspective, this compound's imidazo[1,2-a]pyridine core exhibits notable anti-inflammatory and neuroprotective properties in preclinical studies. Its mechanism may involve modulation of cell signaling pathways, a hot topic in cancer research and neurodegenerative disease studies. These attributes align with current trends in precision medicine, where targeted therapies are prioritized.

In material science, derivatives of 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol have shown promise as fluorescent probes due to their stable photophysical properties. This application taps into the booming field of bioimaging and diagnostic tools, answering the need for non-invasive detection methods in healthcare.

Quality control standards for CAS No. 2228702-93-8 emphasize ≥98% purity, with strict limits on residual solvents. Such specifications cater to the pharmaceutical industry's focus on ICH guidelines and GMP compliance—key search terms among quality assurance professionals.

Ongoing research explores the compound's potential in combination therapies, particularly with immuno-oncology agents. This reflects the broader shift toward synergistic treatment approaches in modern medicine. Patent landscapes reveal active development around its structural analogs, highlighting its commercial relevance.

For researchers sourcing this material, considerations include storage conditions (typically 2-8°C under inert atmosphere) and handling protocols. These practical aspects frequently appear in search queries alongside the compound's name and CAS number.

In summary, 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol represents a compelling case study in medicinal chemistry innovation. Its dual functionality as a pharmacophore and chemical building block ensures sustained interest across multiple disciplines, from drug development to biomaterials engineering.